Cas no 51916-47-3 (1,4-Octanediol)

• Product Name: 1,4-Octanediol
• CAS No: 51916-47-3
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• MDL: MFCD18969940
• CID: 361079
• PubChem ID: 11768711
• Update Time: 2025-04-19

1,4-Octanediol Chemical and Physical Properties

Names and Identifiers

• 1,4-Octanediol
• octane-1,4-diol
• 51916-47-3
• DTXSID60472047
• SCHEMBL428317

• MDL： MFCD18969940
• Inchi： 1S/C8H18O2/c1-2-3-5-8(10)6-4-7-9/h8-10H,2-7H2,1H3
• InChI Key： NELAVKWPGRMFEQ-UHFFFAOYSA-N
• SMILES： OC(CCCO)CCCC

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 146.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 64.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.9636 (rough estimate)
• Melting Point: 43.76°C (estimate)
• Boiling Point: 243.79°C (rough estimate)
• Refractive Index: 1.4569 (estimate)
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols